Cas no 211096-70-7 (4-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide)

4-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide structure
211096-70-7 structure
Product Name:4-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
CAS No:211096-70-7
MF:C7H8N2O2S
MW:184.215620040894
CID:1029057
PubChem ID:45480184
Update Time:2025-04-20

4-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide
    • 2,2-dioxo-1,3-dihydro-2,1-benzothiazol-4-amine
    • 1,3-dihydro-2,1-benzisothiazol-4-amine 2,2-dioxide
    • DTXSID40670226
    • A924418
    • 4-amino-1,3-dihydro-2,1-benzothiazole-2,2-dione
    • 4-amino-1,3-dihydro-2lambda,1-benzothiazole-2,2-dione
    • 4-Amino-1,3-dihydro-2H-2lambda~6~,1-benzothiazole-2,2-dione
    • 4-Amino-1,3-dihydrobenzo[c]isothiazole2,2-dioxide
    • 211096-70-7
    • Inchi: 1S/C7H8N2O2S/c8-6-2-1-3-7-5(6)4-12(10,11)9-7/h1-3,9H,4,8H2
    • InChI Key: YXAXBOJHMJCWSK-UHFFFAOYSA-N
    • SMILES: S1(CC2C(=CC=CC=2N1)N)(=O)=O

Computed Properties

  • Exact Mass: 184.03064868g/mol
  • Monoisotopic Mass: 184.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 80.6Ų

4-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide Security Information

  • Storage Condition:Sealed in dry,2-8°C

4-Amino-1,3-dihydrobenzo[c]isothiazole 2,2-dioxide Pricemore >>

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